Cas no 402614-16-8 (5-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid)

5-(4-Chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid is a specialized heterocyclic compound featuring a pyrazole core substituted with chloro, methyl, and nitro groups, linked to a furan carboxylic acid moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for constructing complex pharmacophores or agrochemical intermediates. The presence of multiple functional groups (chloro, nitro, carboxylic acid) enhances its versatility in nucleophilic substitution, reduction, or condensation reactions. Its furan and pyrazole rings contribute to potential biological activity, suggesting applications in medicinal chemistry. The compound's well-defined structure allows for precise modifications, facilitating targeted synthesis in research and development settings.

5-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid structure

402614-16-8 structure

Product Name:5-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid

CAS No:402614-16-8

MF:C₁₀H₈ClN₃O₅

MW:285.640621185303

MDL:MFCD02253713

CID:3058629

PubChem ID:949250

Update Time:2025-05-28

5-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- <br>5-((4-Chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)methyl)furan-2-carboxylic aci d
- 5-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid
- BAS 08302721
- 402614-16-8
- MFCD02253713
- 5-[(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxylic acid
- EN300-228159
- 5-((4-Chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)methyl)furan-2-carboxylic acid
- Oprea1_243375
- CS-0240384
- SR-01000324743
- SR-01000324743-1
- 5-((4-Chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)methyl)furan-2-carboxylicacid
- AKOS000307648
- CRA61416
- BBL037907
- AKOS025211897
- 5-[(4-chloro-5-methyl-3-nitropyrazol-1-yl)methyl]furan-2-carboxylic acid
- 5-[(4-CHLORO-5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)METHYL]-2-FUROIC ACID
- STK015826
- MDL： MFCD02253713
- Inchi： 1S/C10H8ClN3O5/c1-5-8(11)9(14(17)18)12-13(5)4-6-2-3-7(19-6)10(15)16/h2-3H,4H2,1H3,(H,15,16)
- InChI Key： SJJKQMUBDLEUNP-UHFFFAOYSA-N
- SMILES： ClC1C([N+](=O)[O-])=NN(C=1C)CC1=CC=C(C(=O)O)O1

Computed Properties

Exact Mass: 285.0152481Da
Monoisotopic Mass: 285.0152481Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 377
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 114Å²

5-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid Pricemore >>

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